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Compound of Interest

Compound Name: Butonate

Cat. No.: B1668107

For immediate release: This document provides essential safety and logistical information for
the proper disposal of butonate (CAS No. 126-22-7), a chlorinated organophosphate
insecticide. Researchers, scientists, and drug development professionals must adhere to strict
protocols to ensure safety and regulatory compliance due to the hazardous nature of this
compound. Butonate is no longer registered as a pesticide for use in the United States, and
any remaining stocks must be treated as hazardous waste.

Regulatory Framework

The disposal of butonate is governed by the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA). As a pesticide, butonate waste is
considered hazardous. While a specific EPA P- or U-list waste code for butonate has not been
identified, it should be managed as a toxic hazardous waste. Generators of this waste must
comply with federal, state, and local regulations, which may be more stringent than federal
requirements.

Personal Protective Equipment (PPE)

Before handling butonate, it is imperative to wear appropriate Personal Protective Equipment
(PPE) to minimize exposure risks.
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PPE Item Specification

Chemical-resistant gloves (e.qg., nitrile,
Gloves
neoprene)

) Safety glasses with side shields or chemical
Eye Protection
splash goggles

Body Covering Laboratory coat or chemical-resistant apron

Use in a well-ventilated area or under a fume
Respiratory hood. If aerosolization is possible, a respirator

may be required.

Step-by-Step Disposal Procedure

The following procedure outlines the steps for the safe disposal of butonate.

o Consult the Product Label: The original product label is the primary source of information for
disposal. Look for a "Storage and Disposal" section for any specific instructions from the
manufacturer.[1][2]

e Do Not Dispose Down the Drain or in Regular Trash: Butonate must not be disposed of in
the sanitary sewer or solid waste.[1][2] This can lead to environmental contamination and
may violate regulations.

o Containerize and Label the Waste:
o Place butonate waste in a designated, leak-proof, and compatible container.

o Clearly label the container with the words "Hazardous Waste," the full chemical name
("Butonate"), the quantity, and the date of accumulation.

o Arrange for Hazardous Waste Pickup: Contact your institution's Environmental Health and
Safety (EHS) department to schedule a pickup for the hazardous waste. They are trained
and equipped to handle and dispose of hazardous chemicals in accordance with all
regulations.
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Spill and Decontamination Procedures

In the event of a butonate spill, immediate and proper cleanup is crucial to prevent exposure
and environmental contamination.

For Liquid Spills:

o Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure
adequate ventilation.

o Contain the Spill: Use absorbent materials such as sand, diatomite, or universal binders to
contain the spill.

o Collect the Waste: Carefully collect the absorbed material and place it in a designated
hazardous waste container.

o Decontaminate the Area: Organophosphate pesticides like butonate can be decomposed
with a 10% solution of lye (caustic soda) or lime.[3]

o Caution: Lye is corrosive and can cause severe eye damage. Always wear appropriate
PPE when handling.

o Apply the decontamination solution to the spill area and allow for sufficient contact time.
o Absorb the decontamination solution and place it in the hazardous waste container.

» Final Cleaning: Clean the area with soap and water.

Decontaminant Preparation of 10% Solution

) Mix 0.75 pounds of lye in 3.5 quarts of water to
Lye (Caustic Soda) make 1 gallon

g Mix 0.75 pounds of lime in 3.5 quarts of water to
ime
make 1 gallon.

Experimental Protocols
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While specific experimental protocols for butonate disposal are not widely published due to its
discontinued use, the chemical degradation of organophosphate pesticides is a known method.

The general principle involves hydrolysis of the phosphate ester bond, which is accelerated
under alkaline conditions provided by lye or lime solutions.

Butonate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Butonate: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668107#butonate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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